Cas no 136196-47-9 (3,4'-Dihydroxy-3',5'-dimethoxypropiophenone)

• Product Name: 3,4'-Dihydroxy-3',5'-dimethoxypropiophenone
• CAS No: 136196-47-9
• MF: C₁₁H₁₄O₅
• MW: 226.225863933563
• CID: 836908
• PubChem ID: 54353627
• Update Time: 2025-04-19

3,4'-Dihydroxy-3',5'-dimethoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)propan-1-one
• 1-Propanone, 3-hydroxy-1-(4-hydroxy-3,5-dimethoxyphenyl)-
• 3,4'-DIHYDROXY-3',5'-DIMETHOXYPROPIOPHENONE
• [ "" ]
• DTXCID60661515
• 3,4/'-Dihydroxy-3/',5/'-diMethoxypropiophenone
• CHEMBL1760596
• beta-Hydroxypropiosyringone
• 1-Propene-1,3-diol, 1-(4-hydroxy-3,5-dimethoxyphenyl)-
• AKOS015999051
• 3,4-Dihydroxy-3-methoxypropiophenone
• 1-(4-Hydroxy-3,5-dimethoxyphenyl)-1-propene-1,3-diol
• 4DQC3X29PJ
• 136196-47-9
• FS-9371
• UNII-4DQC3X29PJ
• SCHEMBL670168
• DTXSID50710768
• .BETA.-HYDROXYPROPIOSYRINGONE
• DB-330875
• HY-N1774
• CS-0017629
• 3,4'-Dihydroxy-3',5'-dimethoxypropiophenone

• Inchi： 1S/C11H14O5/c1-15-9-5-7(8(13)3-4-12)6-10(16-2)11(9)14/h5-6,12,14H,3-4H2,1-2H3
• InChI Key： UHOAHNLBCNGCHE-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C(CCO)=O)OC)O

Computed Properties

• Exact Mass: 226.08400
• Monoisotopic Mass: 226.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 426.9±45.0 °C at 760 mmHg
• Flash Point: 167.8±22.2 °C
• PSA: 75.99000
• LogP: 0.97450
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3,4'-Dihydroxy-3',5'-dimethoxypropiophenone Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones